Cas no 1804182-05-5 (4-(2-Cyanoethyl)-3-ethoxymandelic acid)

4-(2-Cyanoethyl)-3-ethoxymandelic acid is a specialized organic compound featuring a cyanoethyl group and an ethoxy-substituted mandelic acid backbone. Its unique structure makes it valuable as an intermediate in synthetic organic chemistry, particularly in the preparation of pharmaceuticals and fine chemicals. The presence of both the cyanoethyl and ethoxy moieties enhances its reactivity, enabling selective modifications for targeted applications. This compound is characterized by its high purity and stability under controlled conditions, ensuring consistent performance in synthetic workflows. Its utility in asymmetric synthesis and chiral derivatization further underscores its importance in advanced chemical research and development. Proper handling and storage are recommended to maintain its integrity.
4-(2-Cyanoethyl)-3-ethoxymandelic acid structure
1804182-05-5 structure
Product Name:4-(2-Cyanoethyl)-3-ethoxymandelic acid
CAS No:1804182-05-5
MF:C13H15NO4
MW:249.262503862381
CID:4941207
Update Time:2025-06-08

4-(2-Cyanoethyl)-3-ethoxymandelic acid Chemical and Physical Properties

Names and Identifiers

    • 4-(2-Cyanoethyl)-3-ethoxymandelic acid
    • Inchi: 1S/C13H15NO4/c1-2-18-11-8-10(12(15)13(16)17)6-5-9(11)4-3-7-14/h5-6,8,12,15H,2-4H2,1H3,(H,16,17)
    • InChI Key: ISDQNCCRVDGMBI-UHFFFAOYSA-N
    • SMILES: O(CC)C1C=C(C(C(=O)O)O)C=CC=1CCC#N

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 6
  • Complexity: 322
  • XLogP3: 1.1
  • Topological Polar Surface Area: 90.6

4-(2-Cyanoethyl)-3-ethoxymandelic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A015025589-250mg
4-(2-Cyanoethyl)-3-ethoxymandelic acid
1804182-05-5 97%
250mg
504.00 USD 2021-06-18
Alichem
A015025589-500mg
4-(2-Cyanoethyl)-3-ethoxymandelic acid
1804182-05-5 97%
500mg
847.60 USD 2021-06-18
Alichem
A015025589-1g
4-(2-Cyanoethyl)-3-ethoxymandelic acid
1804182-05-5 97%
1g
1,460.20 USD 2021-06-18

Additional information on 4-(2-Cyanoethyl)-3-ethoxymandelic acid

Research Briefing on 4-(2-Cyanoethyl)-3-ethoxymandelic acid (CAS: 1804182-05-5) in Chemical Biology and Pharmaceutical Applications

The compound 4-(2-Cyanoethyl)-3-ethoxymandelic acid (CAS: 1804182-05-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features including a cyanoethyl group and an ethoxymandelic acid moiety, has shown promising potential in various therapeutic and diagnostic applications. Recent studies have focused on its synthesis, physicochemical properties, and biological activities, positioning it as a candidate for further drug development and biomedical research.

One of the key areas of interest is the role of 4-(2-Cyanoethyl)-3-ethoxymandelic acid in modulating enzymatic activity. Preliminary in vitro studies suggest that this compound exhibits inhibitory effects on specific enzymes involved in inflammatory pathways, making it a potential candidate for anti-inflammatory drug development. Researchers have employed advanced spectroscopic techniques, including NMR and mass spectrometry, to elucidate its molecular interactions and binding affinities with target proteins. These findings are critical for understanding its mechanism of action and optimizing its pharmacological profile.

In addition to its therapeutic potential, recent investigations have explored the use of 4-(2-Cyanoethyl)-3-ethoxymandelic acid as a biochemical probe. Its ability to selectively label and track biomolecules in complex biological systems has been demonstrated in several studies, highlighting its utility in proteomics and metabolomics research. For instance, its incorporation into fluorescent tags has enabled real-time monitoring of cellular processes, providing valuable insights into disease mechanisms and drug responses.

The synthesis and scalability of 4-(2-Cyanoethyl)-3-ethoxymandelic acid have also been a focal point of recent research. Novel synthetic routes have been developed to improve yield and purity, addressing previous challenges in large-scale production. These advancements are essential for facilitating its transition from laboratory research to clinical applications. Furthermore, computational modeling studies have been conducted to predict its pharmacokinetic and toxicological properties, aiding in the design of safer and more effective derivatives.

Despite these promising developments, challenges remain in fully harnessing the potential of 4-(2-Cyanoethyl)-3-ethoxymandelic acid. Issues such as bioavailability, metabolic stability, and off-target effects need to be addressed through further preclinical studies. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into tangible therapeutic solutions. Future research directions may include exploring its applications in personalized medicine and combination therapies, leveraging its unique chemical properties.

In conclusion, 4-(2-Cyanoethyl)-3-ethoxymandelic acid represents a versatile and promising compound in the realm of chemical biology and pharmaceuticals. Its diverse applications, from enzyme inhibition to biochemical probing, underscore its potential to contribute significantly to advancing medical science. Continued research and development efforts will be crucial in unlocking its full therapeutic and diagnostic capabilities, paving the way for innovative treatments and technologies.

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